Cas no 2171590-57-9 (2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid)

• Product Name: 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid
• CAS No: 2171590-57-9
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6455549
• PubChem ID: 165511035
• Update Time: 2025-06-08

2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid
• 2171590-57-9
• 2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4,4-difluorobutanoic acid
• EN300-1545327

• Inchi： 1S/C26H28F2N2O5/c27-23(28)12-22(25(32)33)30-24(31)11-16(15-9-10-15)13-29-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WCLCCPJKJHZVJU-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)=O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid

Introduction to 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid (CAS No. 2171590-57-9)

2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid, identified by its CAS number 2171590-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research in medicinal chemistry.

The presence of the cyclopropyl group in the molecular structure imparts rigidity and steric hindrance, which can influence the compound's interactions with biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation is often critical for efficacy. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an protecting group for amino acids. Its incorporation into this compound suggests potential applications in peptidomimetic drug design, where Fmoc-modified molecules can serve as scaffolds for developing novel therapeutic agents.

The amide bond in the molecule serves as a key functional group that can participate in hydrogen bonding interactions, both within the molecule and with biological targets. This property makes it a valuable component in designing molecules that can interact with proteins or nucleic acids in a specific manner. Furthermore, the 4,4-difluorobutanoic acid moiety introduces fluorine atoms, which are frequently used in drug design to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The combination of these structural elements makes 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The use of artificial intelligence (AI) and machine learning algorithms has further accelerated the process of identifying potential drug candidates by analyzing large datasets of chemical structures and biological activity data. In this context, 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid has been subjected to virtual screening to identify its potential interactions with various biological targets.

One of the most exciting areas of research involving this compound is its potential application in the development of antibacterial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. The unique structural features of 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid, particularly its ability to form stable hydrogen bonds and its steric properties, make it an ideal candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Another area of interest is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, most notably cancer. The ability of 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid to interact with kinase domains has been explored through both experimental and computational approaches. Preliminary studies suggest that it can bind to specific kinase pockets with high affinity, potentially leading to the development of novel anticancer drugs.

The compound's structural complexity also makes it an attractive scaffold for designing peptidomimetics, which are molecules that mimic the structure and function of peptides but are generally more stable and easier to synthesize. Peptidomimetics have been successfully used in drug development due to their ability to target specific biological pathways while avoiding some of the limitations associated with peptides. The incorporation of the Fmoc group into this molecule suggests that it could be used as a starting point for designing peptidomimetic analogs with enhanced pharmacological properties.

In addition to its potential therapeutic applications, 2-3-cyclopropyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamido)-4,4-difluorobutanoic acid has also been studied for its role in material science. The presence of fluorine atoms and rigid structural motifs can influence its electronic properties and make it suitable for applications in organic electronics or as a precursor for advanced materials. For instance, fluorinated compounds are often used in the development of liquid crystals and organic light-emitting diodes (OLEDs) due to their unique optical and electronic characteristics.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Techniques such as solid-phase peptide synthesis (SPPS), flow chemistry, and transition-metal-catalyzed reactions have been employed to construct key intermediates and final products. These synthetic strategies not only improve yield but also enhance scalability, which is crucial for pharmaceutical applications.

The biological evaluation of 2-(3-cy cloprop y l)- 44 - (( 99 H - fluore ny l m ethoxy carb on y l ) am ine ) but ana mido - 44 - dif luoro but ano ic aci d ( CAS No . 2171590 -57 - 99 ) has been conducted using both high-throughput screening (HTS) and targeted assays. HTS allows researchers to rapidly test large libraries of compounds against multiple biological targets simultaneously, while targeted assays provide more detailed information about specific interactions. Initial results from these studies have shown promising activity against certain bacterial strains and kinases, warranting further investigation.

Future research directions include optimizing the synthesis of this compound to improve yield and purity while exploring modifications that could enhance its biological activity or pharmacokinetic properties. Additionally, more detailed mechanistic studies are needed to understand how it interacts with biological targets at the molecular level. These insights could guide the development of next-generation derivatives with improved therapeutic profiles.

The integration of crystallographic techniques, such as X-ray diffraction (XRD), can provide valuable information about the three-dimensional structure of this compound when bound to biological targets. This data can be used to refine computational models and guide rational drug design efforts. Furthermore,biophysical methods, such as nuclear magnetic resonance (NMR) spectroscopy and surface plasmon resonance (SPR), can be employed to study dynamic interactions between the compound and its targets.

In conclusion,2-(3-cy clo prop y l)-44-( (99 H - fluore ny l m eth oxy carb on y l ) am ine ) but ana mido -44 - dif luoro but ano ic aci d ( CAS No . 2171590 -57 -99) represents a fascinating molecule with diverse potential applications in pharmaceuticals,material science,and beyond。 Its intricate structure , characterized by cyc lo prop y l , fluore ny lm eth oxy carb on y l , am ide ,a nd dif luoro but ano ic aci d moieties , endows i t wi th unique che mical pro perties an d bi ological po tentials 。 Recent resea rch ha s highlighted i ts prom ise i n de veloping no vel therapeutic ag ents ,es pecially i n t he ar eas o f antiba cterial treat ments an d cancer ther apies 。 How ever , mo re e fforts ar e nee d ed i n sy nthe sis an d bi ological ev aluation t o fully explo it i ts po tential . With advanc es i n com putational che mistry an d mole cular mo deling , thi s compoun d is well-positioned t o con tribute t o future dr ug de velop m ent an d ma terials scie nce re sea rch .